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Compound of Interest

Compound Name: Sodium hydride

Cat. No.: B050883 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

commercial sodium hydride (NaH).

Frequently Asked Questions (FAQs)
Q1: What is the typical composition of commercial sodium hydride?

Commercial sodium hydride is most commonly supplied as a 60% (w/w) dispersion in mineral

oil.[1][2][3] This formulation enhances safety during transportation and handling by protecting

the highly reactive NaH from atmospheric moisture and oxygen.[3] The dispersion typically

appears as a gray powder or slurry.[4][5][6]

Q2: Why is it necessary to purify commercial sodium hydride?

The mineral oil in the commercial dispersion can interfere with certain reactions or complicate

product purification. For applications requiring high purity or where the mineral oil is

undesirable, it must be removed.[1] Additionally, commercial NaH can contain unreacted

sodium metal, which may affect the reactivity and stoichiometry of a reaction.[4][7][8]

Q3: What are the primary impurities in commercial sodium hydride?

The main components that may be considered impurities for experimental purposes are:

Mineral Oil: The dispersing agent, accounting for approximately 40% of the weight.[1]
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Unreacted Sodium Metal: This can be present from the manufacturing process and gives the

NaH a gray appearance.[4][8] Pure sodium hydride is a white solid.[4]

Sodium Hydroxide (NaOH): This can form on the surface of the NaH particles if they are

exposed to moisture.[4]

Q4: What are the recommended solvents for washing sodium hydride?

Dry, inert, high-boiling point hydrocarbon solvents are recommended for washing sodium
hydride.[2] Common choices include:

Hexane[2][9][10]

Pentane[1][2]

Tetrahydrofuran (THF)[1][4]

It is crucial to use anhydrous solvents to prevent a violent reaction with the sodium hydride.[1]

[2]

Q5: Is it safe to use sodium hydride directly from the container without purification?

For many applications, the 60% dispersion of sodium hydride in mineral oil can be used

directly.[1][3] However, the 40% mineral oil content must be factored into stoichiometric

calculations.[4] If the mineral oil interferes with the reaction or subsequent work-up, purification

is necessary.
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Issue Possible Cause(s) Recommended Solution(s)

Low or no reactivity of NaH

- Inaccurate weighing due to

the presence of mineral oil.-

Deactivation of NaH by

moisture in the solvent or

atmosphere.- The gray color of

the NaH may indicate the

presence of less reactive

sodium metal.[4]

- Ensure calculations account

for only 60% active NaH.- Use

rigorously dried solvents and

maintain an inert atmosphere

(e.g., nitrogen or argon).[2]

[11]- For sensitive reactions,

consider purifying the NaH to

remove mineral oil and

residual sodium.[4]

Reaction is sluggish or

incomplete

- Insufficient removal of

mineral oil, which can coat the

NaH particles and reduce

surface area.- Presence of

sodium hydroxide on the NaH

surface.

- Wash the NaH dispersion

thoroughly with a dry, inert

solvent to remove the mineral

oil completely.[9]- Consider a

purification step to remove

residual sodium metal, which

can also improve reactivity.[4]

Inconsistent results between

batches of commercial NaH

- Variation in the particle size

of the NaH.- Different levels of

unreacted sodium in different

batches, indicated by

variations in the gray color.[4]

- Standardize a purification

protocol for all batches of NaH

to ensure consistent starting

material.- If color variation is

observed, a purification step to

remove sodium metal may be

beneficial.[4]

Difficulty in handling and

weighing the NaH dispersion

- The oily and viscous nature

of the dispersion can make it

challenging to handle

accurately.

- Under an inert atmosphere,

wash the required amount of

dispersion with a dry solvent

like hexane. Allow the solid

NaH to settle, and then

carefully remove the solvent

via syringe or cannula. The

resulting oil-free NaH can be

more easily suspended in the

reaction solvent.[2][9]
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Quantitative Data Summary

Parameter
Commercial NaH
(60% in oil)

Purified NaH (Oil-
Free)

Purified NaH
(White, Oil & Na-
Free)

Appearance Gray powder/slurry[4] Gray powder[4] White powder[4]

Active NaH Content ~60% (w/w)[1] >95% >99%

Primary "Impurity" Mineral Oil (~40%)[1] Trace solvent
Trace solvent, NaI (if

I₂ used)

Handling Safety
Safer due to oil

coating[1][3]

Highly pyrophoric,

handle under inert

gas[2]

Highly pyrophoric,

handle under inert

gas[2]

Experimental Protocols
Protocol 1: Removal of Mineral Oil by Washing
This procedure should be performed under an inert atmosphere (e.g., in a glovebox or using

Schlenk techniques).

Preparation: In a glovebox or under a stream of inert gas, weigh the desired amount of the

60% NaH dispersion into a dry flask.

Washing:

Add a sufficient volume of anhydrous hexane (or another suitable solvent) to the flask to

create a slurry.[2]

Stir or swirl the mixture to suspend the NaH and dissolve the mineral oil.

Stop the stirring and allow the solid NaH to settle to the bottom of theflask.

Carefully remove the supernatant liquid containing the dissolved mineral oil using a

syringe or cannula.[9]
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Repeat: Repeat the washing process two to three more times to ensure complete removal of

the mineral oil.[9]

Drying: After the final wash and removal of the solvent, the remaining solid is oil-free sodium
hydride. It can be dried under a stream of inert gas or under vacuum. Be cautious as the dry

powder is highly pyrophoric.

Usage: The purified NaH can then be suspended in the desired reaction solvent.

Protocol 2: Purification to Obtain White Sodium Hydride
This method removes residual sodium metal and should be performed on oil-free NaH under

an inert atmosphere.

Initial Washing: Follow Protocol 1 to obtain oil-free NaH.

Suspension: Suspend the oil-free NaH in anhydrous THF.[4]

Titration with Iodine:

Slowly add small crystals of iodine (I₂) to the stirred suspension.[4]

The iodine will react with any residual sodium metal, forming sodium iodide (NaI), which is

soluble in THF. The initial purple/brown color of the iodine will disappear as it reacts.[4]

Endpoint: Continue adding iodine crystals until a faint persistent iodine color remains,

indicating that all the sodium metal has been consumed.[4]

Isolation:

Allow the purified white NaH to settle.

Filter the suspension under an inert atmosphere.

Wash the filtered solid with fresh, anhydrous THF to remove the dissolved NaI.

Drying: Dry the resulting white NaH powder under vacuum.[4]
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Visualized Workflows

Starting Material
Protocol 1: Oil Removal Protocol 2: Na Metal Removal

Commercial NaH
(60% in Mineral Oil)
Gray Powder/Slurry

Wash with
Anhydrous Hexane/THF
(under inert atmosphere)

 
Oil-Free NaH

(Gray Powder)
 Add I₂ in THF

(Titrate to persistent color)
For high-purity applications Pure White NaH

 

Click to download full resolution via product page

Caption: Workflow for the purification of commercial sodium hydride.
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Reaction with NaH Fails
or Gives Low Yield
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40% mineral oil?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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